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Compound of Interest

Compound Name: DB818

Cat. No.: B1192575 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper handling and

disposal of DB818, a potent inhibitor of the HOXA9 transcription factor. The following

procedures are intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
DB818 is a small molecule inhibitor that targets the interaction between the Homeobox A9

(HOXA9) transcription factor and its DNA binding sites. This inhibition leads to the

downregulation of genes critical for the proliferation of certain cancer cells, particularly in acute

myeloid leukemia (AML).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1192575?utm_src=pdf-interest
https://www.benchchem.com/product/b1192575?utm_src=pdf-body
https://www.benchchem.com/product/b1192575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 790241-43-9 MedchemExpress

Molecular Formula C₁₉H₁₆N₆S MedchemExpress

Molecular Weight 360.44 g/mol MedchemExpress

Appearance Powder InvivoChem

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
InvivoChem

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
InvivoChem

Mechanism of Action and Signaling Pathway
DB818 acts by inhibiting the HOXA9 transcription factor, which is overexpressed in certain

types of leukemia and is crucial for the proliferation of leukemic cells. By blocking HOXA9,

DB818 disrupts the downstream signaling cascade that promotes cancer cell growth and

survival. Research has shown that DB818 treatment leads to the downregulation of key

HOXA9 target genes, including MYB, MYC, and BCL2, while upregulating the expression of

FOS. This alteration in gene expression ultimately suppresses cell growth and induces

apoptosis (programmed cell death) in susceptible cancer cell lines.
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DB818 Signaling Pathway in AML.

Proper Disposal Procedures
Disclaimer: A specific Safety Data Sheet (SDS) for DB818 could not be located from publicly

available sources. The following disposal procedures are based on general best practices for
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the disposal of research-grade chemical waste. Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines and regulations in your location.

Step-by-Step Disposal Guide:
Waste Segregation:

Do not mix DB818 waste with other chemical waste streams unless explicitly permitted by

your EHS department.

Segregate solid waste (e.g., contaminated gloves, weigh paper, pipette tips) from liquid

waste (e.g., unused solutions, rinsate).

Waste Containers:

Use only approved, leak-proof, and chemically compatible containers for hazardous

waste.

Ensure containers are clearly labeled with "Hazardous Waste" and the full chemical name

"DB818". Avoid using abbreviations.

Keep containers closed except when adding waste.

Solid Waste Disposal:

Collect all solid materials contaminated with DB818 in a designated, lined hazardous

waste container.

This includes personal protective equipment (PPE) such as gloves and lab coats, as well

as any disposable labware that has come into contact with the compound.

Liquid Waste Disposal:

Collect all liquid waste containing DB818 in a designated, sealed hazardous waste

container.

The first rinse of any glassware that contained DB818 should be collected as hazardous

waste.
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Do not dispose of DB818 solutions down the drain.

Empty Container Disposal:

Thoroughly rinse empty DB818 containers with a suitable solvent. The first rinsate must be

collected as hazardous waste.

After thorough rinsing, deface or remove the original label.

Dispose of the rinsed, de-labeled container according to your institution's guidelines for

non-hazardous lab glass or plastic.

Waste Pickup:

Store waste containers in a designated satellite accumulation area.

Once a container is full, or if it has been in storage for a designated time limit (consult your

EHS), arrange for a hazardous waste pickup through your institution's EHS department.
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General Disposal Workflow for DB818.

Experimental Protocols
Detailed experimental protocols for the use of DB818 in cell culture and in vivo studies can be

found in the primary literature. A key reference is:

Sonoda Y, et al. Effects of HOXA9 Inhibitor DB818 on the Growth of Acute Myeloid

Leukaemia Cells. Anticancer Res. 2021 Apr;41(4):1841-1847.

This study provides methodologies for preparing DB818 solutions, treating AML cell lines, and

assessing cellular responses such as proliferation and apoptosis. Researchers should refer to
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this and other relevant publications for specific experimental details.

By adhering to these safety and disposal guidelines, researchers can minimize risks and

ensure the responsible handling of DB818 in the laboratory.

To cite this document: BenchChem. [Proper Disposal Procedures and Safety Information for
DB818]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192575#db818-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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